Cas no 4706-81-4 (2-Tetradecanol)

• Product Name: 2-Tetradecanol
• CAS No: 4706-81-4
• MF: C₁₄H₃₀O
• MW: 214.387404918671
• MDL: MFCD00004552
• CID: 331875
• PubChem ID: 87576507
• Update Time: 2025-10-13

2-Tetradecanol Chemical and Physical Properties

Names and Identifiers

• 2-Tetradecanol
• 2-Tetradecyl Alcohol
• Tetradecan-2-ol
• sec-Tetradecyl alcohol
• Tetradecanol-2
• BRGJIIMZXMWMCC-UHFFFAOYSA-N
• sec-Tetradecanol
• NSC87599
• 1-methyl-tridecanol
• AKOS009157168
• DTXSID00871095
• NSC-87599
• NS00045027
• AI3-35271
• 2-Tetradecanol, 98%
• 4706-81-4
• SCHEMBL258879
• NSC 87599
• Q27157648
• FT-0763966
• D92369
• T0614
• CHEMBL449586
• CHEBI:84284
• MFCD00004552
• EINECS 225-192-5
• CS-0362710
• (+/-)-2-Tetradecanol; 1-Methyltridecyl Alcohol; NSC 87599

• MDL： MFCD00004552
• Inchi： 1S/C14H30O/c1-3-4-5-6-7-8-9-10-11-12-13-14(2)15/h14-15H,3-13H2,1-2H3
• InChI Key： BRGJIIMZXMWMCC-UHFFFAOYSA-N
• SMILES： OC(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 214.23000
• Monoisotopic Mass: 214.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Uncertain
• Density: 0.8315
• Melting Point: 33.0 to 35.0 deg-C
• Boiling Point: 170°C/14mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.4444
• PSA: 20.23000
• LogP: 4.67820
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Tetradecanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on 2-Tetradecanol

2-Tetradecanol (CAS No. 4706-81-4): An Overview of Its Properties, Applications, and Recent Research Advances

2-Tetradecanol, also known as 2-methyltridecan-1-ol, is a long-chain fatty alcohol with the chemical formula C₁₄H₃₀O. It is a white, waxy solid at room temperature and is highly soluble in organic solvents such as ethanol and acetone. This compound is widely used in various industries, including cosmetics, pharmaceuticals, and chemical synthesis, due to its unique properties and versatile applications.

The CAS number of 2-Tetradecanol is 4706-81-4, which is a unique identifier assigned by the Chemical Abstracts Service (CAS) to ensure precise identification and tracking of this compound in scientific literature and databases. This identifier is crucial for researchers and industry professionals to access accurate and reliable information about the compound's properties, safety data, and regulatory status.

2-Tetradecanol is primarily synthesized through the hydrogenation of fatty acids or esters derived from natural sources such as palm oil or coconut oil. The process involves catalytic hydrogenation over a metal catalyst, typically palladium or platinum, to reduce the double bonds in the fatty acid chain. This method ensures high purity and consistency in the final product, making it suitable for various applications.

In the cosmetics industry, 2-Tetradecanol is used as an emollient and moisturizing agent in skin care products. Its long-chain structure allows it to form a protective barrier on the skin, helping to retain moisture and improve skin hydration. Additionally, it has excellent spreadability and a smooth texture, making it an ideal ingredient for lotions, creams, and other topical formulations.

In pharmaceuticals, 2-Tetradecanol has shown potential in the development of drug delivery systems. Its ability to enhance the permeability of biological membranes makes it useful in transdermal patches and other controlled-release formulations. Recent studies have explored its role in improving the bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.

Recent research has also highlighted the antimicrobial properties of 2-Tetradecanol. A study published in the *Journal of Applied Microbiology* demonstrated that 2-Tetradecanol exhibits significant inhibitory effects against a range of pathogenic bacteria, including *Staphylococcus aureus* and *Escherichia coli*. This finding opens up new possibilities for its use in antimicrobial coatings and preservatives in various industries.

Furthermore, 2-Tetradecanol has been investigated for its anti-inflammatory effects. A study published in *Pharmaceutical Research* reported that 2-Tetradecanol can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating inflammatory conditions such as dermatitis and arthritis.

In addition to its industrial applications, 2-Tetradecanol has been studied for its environmental impact. Research published in *Environmental Science & Technology* evaluated the biodegradability of 2-Tetradecanol and found that it is readily biodegradable under aerobic conditions. This characteristic makes it an environmentally friendly alternative to other synthetic alcohols that may persist in the environment.

The safety profile of 2-Tetradecanol has been extensively evaluated through various toxicological studies. These studies have shown that 2-Tetradecanol has low toxicity when used at recommended concentrations. However, like any chemical compound, it should be handled with appropriate precautions to avoid skin or eye contact and inhalation of vapors.

In conclusion, 2-Tetradecanol (CAS No. 4706-81-4) is a versatile compound with a wide range of applications in cosmetics, pharmaceuticals, and chemical synthesis. Its unique properties, including emollient effects, antimicrobial activity, anti-inflammatory potential, and biodegradability, make it a valuable component in various formulations. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in multiple industries.